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Compound of Interest

Compound Name: Remikiren

Cat. No.: B1679268

This document provides comprehensive safety and logistical information for the proper disposal
of Remikiren, a potent renin inhibitor. Adherence to these procedures is critical for ensuring
personnel safety and environmental protection. This guide is intended for researchers,
scientists, and drug development professionals actively engaged in laboratory settings.

Remikiren: Safety and Hazard Overview

Remikiren is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it is imperative to prevent its release into the environment[1]. The primary
disposal route for Remikiren and its containers is through an approved waste disposal plant[1].

Quantitative Data for Remikiren

The following table summarizes key quantitative data for Remikiren, aiding in its proper
handling and disposal.
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Property Value Source
Molecular Formula C33H50N406S [1]
Molecular Weight 630.84 g/mol [1]
CAS Number 126222-34-2 [1]
Melting Point 349.84 °C [2]
Boiling Point 970.2 °C [2]
GHS Classification ,2)cute toxicity, Oral (Category o

Acute aquatic toxicity

[1]
(Category 1)

Chronic aquatic toxicity

[1]
(Category 1)

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life o
with long lasting effects

Standard Operating Procedure for Remikiren
Disposal

This section outlines the step-by-step protocol for the safe disposal of Remikiren waste.

Personal Protective Equipment (PPE)

Before handling Remikiren, ensure the following PPE is worn[1]:
o Eye Protection: Safety goggles with side-shields.
» Hand Protection: Chemical-resistant protective gloves.

¢ Body Protection: Impervious clothing to prevent skin contact.
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o Respiratory Protection: A suitable respirator should be used, especially if dust or aerosols
are generated.

Waste Segregation and Collection

o Solid Waste: Collect un-dispensed Remikiren powder, contaminated lab consumables (e.g.,
weigh boats, contaminated gloves, wipes) in a dedicated, clearly labeled, and sealed
hazardous waste container.

e Liquid Waste: Solutions containing Remikiren should be collected in a separate, sealed, and
clearly labeled hazardous waste container.

o Empty Containers: Empty Remikiren containers should be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous liquid waste. Once decontaminated, the
empty container can be disposed of according to institutional guidelines, often in regular
trash[3]. However, all labels with protected information should be removed or defaced[4][5].

Spill Management

In the event of a spill, follow these procedures|[1]:

» Evacuate non-essential personnel from the immediate area.
o Ensure adequate ventilation.

o Wear full PPE as described above.

» For liquid spills: Absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.

o For solid spills: Carefully sweep or vacuum the spilled solid, avoiding dust generation.
o Collect all contaminated materials in a sealed container for hazardous waste disposal.
o Decontaminate the spill area and equipment by scrubbing with alcohol.

o Prevent any spilled material from entering drains or water courses.
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Storage of Waste

o Store hazardous waste containers in a cool, well-ventilated area, away from direct sunlight
and sources of ignition[1].

e Ensure containers are kept tightly sealed.

» Store waste away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents[1].

Final Disposal

e The ultimate disposal method for Remikiren is through an approved and licensed waste
disposal contractor[1]. This typically involves incineration at a high temperature to ensure
complete destruction of the compound.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste[3].

o Ensure all waste is properly documented according to institutional and regulatory
requirements.

Experimental Protocols

There are no specific experimental protocols for the chemical neutralization or deactivation of
Remikiren in a standard laboratory setting. The recommended and safest approach is to
handle it as chemical waste and transfer it to a specialized disposal facility. The procedures
outlined above represent the standard protocol for preparing this type of waste for disposal.

Remikiren Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Remikiren.
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of Remikiren waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Remikiren|126222-34-2|MSDS [dcchemicals.com]

2. biosynth.com [biosynth.com]

3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

4. dea.gov [dea.gov]

5. mayoclinichealthsystem.org [mayoclinichealthsystem.org]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Remikiren].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679268#remikiren-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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